Cas no 2228670-87-7 (2-(4-Fluoropyridin-2-yl)acetaldehyde)

• Product Name: 2-(4-Fluoropyridin-2-yl)acetaldehyde
• CAS No: 2228670-87-7
• MF: C₇H₆FNO
• MW: 139.127045154572
• CID: 5758937
• PubChem ID: 87296481
• Update Time: 2025-05-22

2-(4-Fluoropyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)acetaldehyde
• SCHEMBL1821486
• 2228670-87-7
• EN300-1782020
• 2-(4-Fluoropyridin-2-yl)acetaldehyde

• Inchi： 1S/C7H6FNO/c8-6-1-3-9-7(5-6)2-4-10/h1,3-5H,2H2
• InChI Key： QTURWAJYONYZEC-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CC=O

Computed Properties

• Exact Mass: 139.043341977g/mol
• Monoisotopic Mass: 139.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30Ų

Additional information on 2-(4-Fluoropyridin-2-yl)acetaldehyde

2-(4-Fluoropyridin-2-yl)acetaldehyde: A Comprehensive Overview

2-(4-Fluoropyridin-2-yl)acetaldehyde, identified by the CAS number 2228670-87-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at the 4-position and an acetaldehyde group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-(4-fluoropyridin-2-yl)acetaldehyde involves a multi-step process, often utilizing palladium-catalyzed coupling reactions or other advanced organic synthesis techniques. Recent studies have focused on optimizing these synthesis methods to enhance yield and purity, which are critical for its use in pharmaceutical and agrochemical industries. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising applications of cas no 2228670-87-7 lies in its potential as a precursor for drug development. The compound's structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 2-(4-fluoropyridin-2-yl)acetaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. Recent research highlights its role in enhancing the efficiency of catalytic reactions involved in the production of biofuels and other renewable energy sources.

The environmental impact of cas no 2228670-87-7 has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are particularly relevant given the increasing emphasis on sustainable chemistry practices across various industries.

In conclusion, 2-(4-fluoropyridin-2-yl)acetaldehyde, or cas no 2228670-87-7, represents a versatile compound with a wide range of applications. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it will remain a focal point for future research and development efforts.